Cas no 2172031-77-3 (2-(thiophen-3-yl)cyclobutan-1-ol)

• Product Name: 2-(thiophen-3-yl)cyclobutan-1-ol
• CAS No: 2172031-77-3
• MF: C₈H₁₀OS
• MW: 154.229401111603
• CID: 6258520
• PubChem ID: 165599991
• Update Time: 2025-10-31

2-(thiophen-3-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(thiophen-3-yl)cyclobutan-1-ol
• 2172031-77-3
• EN300-1625560

• Inchi： 1S/C8H10OS/c9-8-2-1-7(8)6-3-4-10-5-6/h3-5,7-9H,1-2H2
• InChI Key： RBKXDIJCIGDCBN-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1CCC1O

Computed Properties

• Exact Mass: 154.04523611g/mol
• Monoisotopic Mass: 154.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.5Ų

Additional information on 2-(thiophen-3-yl)cyclobutan-1-ol

Professional Introduction to 2-(thiophen-3-yl)cyclobutan-1-ol (CAS No. 2172031-77-3)

2-(thiophen-3-yl)cyclobutan-1-ol, with the CAS number 2172031-77-3, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a cyclobutane ring substituted with a thiophene moiety, making it a valuable scaffold for the development of novel therapeutic agents. The structural uniqueness of this molecule lies in its ability to interact with biological targets in a manner that is both specific and potent, which has garnered considerable attention from researchers worldwide.

The chemical structure of 2-(thiophen-3-yl)cyclobutan-1-ol consists of a cyclobutane ring connected to a thiophene ring at the 3-position, with a hydroxyl group attached to the 1-position of the cyclobutane ring. This arrangement creates a molecule with potential pharmacological properties that are influenced by both the cyclobutane and thiophene components. The cyclobutane ring contributes to the rigidity of the molecule, which can enhance binding affinity to biological targets, while the thiophene moiety is known for its ability to modulate biological pathways through various mechanisms.

In recent years, there has been growing interest in thiophene-based compounds due to their diverse biological activities. Studies have shown that thiophenes can exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The incorporation of a thiophene ring into a cyclobutane framework, as seen in 2-(thiophen-3-yl)cyclobutan-1-ol, opens up new possibilities for designing molecules with enhanced pharmacological profiles. This compound has been explored in several preclinical studies as a potential lead for drug development.

One of the most compelling aspects of 2-(thiophen-3-yl)cyclobutan-1-ol is its potential as an intermediate in the synthesis of more complex pharmaceuticals. The presence of both a hydroxyl group and a thiophene ring provides multiple sites for further functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic applications. For instance, researchers have investigated its use as a precursor in the development of kinase inhibitors, which are crucial in treating various types of cancer.

The synthesis of 2-(thiophen-3-yl)cyclobutan-1-ol involves multi-step organic reactions that require precise control over reaction conditions. Typically, it begins with the preparation of a substituted cyclobutanol followed by coupling with a thiophene derivative. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and development purposes. Recent publications highlight innovative synthetic routes that improve yield and purity, thereby facilitating its use in medicinal chemistry applications.

The pharmacological evaluation of 2-(thiophen-3-yl)cyclobutan-1-ol has revealed several promising activities. In vitro studies have demonstrated its ability to inhibit certain enzymes involved in cancer cell proliferation and survival. Additionally, preliminary in vivo experiments suggest that this compound may exhibit protective effects against oxidative stress, making it a candidate for treating neurodegenerative diseases. These findings underscore the importance of further investigation into its therapeutic potential.

The structural features of 2-(thiophen-3-yl)cyclobutan-1-ol also make it an attractive candidate for drug discovery due to its ability to modulate protein-protein interactions. Thiophene derivatives are known to interact with various biological targets, including receptors and enzymes, by virtue of their aromatic structure and electronic properties. By incorporating this moiety into a cyclobutane framework, researchers can fine-tune the molecule's binding affinity and selectivity, which are critical factors in drug design.

In conclusion, 2-(thiophen-3-yl)cycлобутан - 1 - ол (CAS No. 2172031 - 77 - 3) represents a promising compound in pharmaceutical chemistry with significant potential for therapeutic applications. Its unique structural features and demonstrated biological activities make it an invaluable tool for researchers exploring new drug candidates. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of innovative treatments for various diseases.